An In-depth Technical Guide on the Mechanism of Action of NPS-1034 in Non-Small Cell Lung Cancer
An In-depth Technical Guide on the Mechanism of Action of NPS-1034 in Non-Small Cell Lung Cancer
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
NPS-1034 is a potent, orally bioavailable small molecule inhibitor targeting the receptor tyrosine kinases (RTKs) MET and AXL. In the context of non-small cell lung cancer (NSCLC), particularly in tumors that have developed resistance to Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs), NPS-1034 demonstrates significant anti-tumor activity. Resistance to EGFR TKIs, such as gefitinib and erlotinib, frequently arises from the activation of bypass signaling pathways, with MET amplification and AXL activation being two of the most clinically relevant mechanisms. NPS-1034's dual inhibitory action on these two key "escape" pathways allows it to re-sensitize resistant tumors to EGFR inhibition and suppress tumor growth. This document provides a comprehensive overview of the mechanism of action, preclinical efficacy, and experimental methodologies related to NPS-1034 in NSCLC.
Core Mechanism of Action in NSCLC
The primary mechanism of action of NPS-1034 in NSCLC is the dual inhibition of MET and AXL kinase activity.[1][2][3] In EGFR-mutant NSCLC, tumor cells are initially sensitive to EGFR TKIs. However, acquired resistance often develops through mechanisms that reactivate downstream pro-survival signaling independently of EGFR.
1. Overcoming MET-Driven Resistance: In a subset of patients, resistance is driven by the amplification of the MET gene, leading to overexpression and constitutive activation of the MET receptor. This activation of MET signaling bypasses the EGFR blockade and reactivates critical downstream pathways like the PI3K/Akt and MAPK/ERK pathways, promoting cell survival and proliferation.[2][4] NPS-1034 directly inhibits MET phosphorylation, thereby shutting down this bypass track. In preclinical models of gefitinib-resistant NSCLC with MET amplification (HCC827/GR), the combination of NPS-1034 and gefitinib synergistically inhibits cell proliferation and induces apoptosis.[2][3]
2. Overcoming AXL-Driven Resistance: Another significant mechanism of acquired resistance is the activation of AXL, a member of the TAM (Tyro3, Axl, Mer) family of RTKs.[1][2] Overexpression and activation of AXL can also lead to the reactivation of PI3K/Akt and MAPK signaling, rendering EGFR TKIs ineffective.[1] NPS-1034 has been shown to be highly effective in NSCLC models where resistance is mediated by AXL activation (HCC827/ER).[2][3] Furthermore, in complex resistance scenarios, such as in the H820 cell line which harbors both an EGFR T790M resistance mutation and MET amplification, AXL is also found to be activated and plays a major role in maintaining resistance. In these cells, treatment with NPS-1034 in combination with an EGFR-TKI effectively controls cell growth.[2][3][4]
3. Inhibition of ROS1 Fusion-Driven NSCLC: Beyond the EGFR-TKI resistance setting, NPS-1034 has also demonstrated potent activity against NSCLC driven by ROS1 rearrangements. It inhibits ROS1 kinase activity and the proliferation of ROS1-positive cancer cells (HCC78), suggesting a broader applicability in different molecular subtypes of NSCLC.[2][4][5] Preclinical data indicates that NPS-1034 may be more potent at inhibiting ROS1 activity than crizotinib.[2][5]
Data Presentation
Table 1: In Vitro Kinase Inhibitory Activity of NPS-1034
| Target Kinase | IC₅₀ (nM) | Source |
| AXL | 10.3 | [6] |
| MET (c-Met) | 48 | [6] |
IC₅₀: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.
Table 2: Cellular Activity of NPS-1034 in NSCLC Cell Lines
| Cell Line | Key Features | Resistance Mechanism | NPS-1034 Effect | Source |
| HCC827/GR | EGFR exon 19 del | Gefitinib-Resistant; MET Amplification | Synergistically inhibits proliferation and induces cell death with gefitinib. | [2][3] |
| HCC827/ER | EGFR exon 19 del | Erlotinib-Resistant; AXL Activation | Overcomes erlotinib resistance, especially in combination therapy. | [2][3] |
| H820 | EGFR exon 19 del, T790M | EGFR-TKI Resistant; MET Amplification & AXL Activation | Enhances sensitivity to EGFR-TKIs; combined treatment suppresses downstream signaling and induces cell death. | [2][3][4] |
| HCC78 | SLC34A2-ROS1 fusion | N/A (ROS1-driven) | Inhibits cell proliferation and ROS1 kinase activity. | [2][3] |
Table 3: Summary of In Vivo Efficacy of NPS-1034
| Xenograft Model | Treatment Groups | Key Findings | Source |
| HCC827/GR | - Vehicle Control- Gefitinib alone- NPS-1034 alone (10 mg/kg, p.o.)- Gefitinib + NPS-1034 | - Single agents showed slight tumor growth decrease.- Combination treatment resulted in substantial and significant tumor growth inhibition.- Combination treatment increased apoptosis (TUNEL assay) and decreased proliferation (Ki-67 staining) in tumors. | [1][6][7] |
Signaling Pathway Visualizations
Caption: NPS-1034 action in MET-driven EGFR-TKI resistance.
Caption: NPS-1034 action in AXL-driven EGFR-TKI resistance.
Experimental Protocols
The following are summaries of key experimental methodologies used to characterize the mechanism of action of NPS-1034.
Cell Viability (MTT) Assay
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Objective: To determine the effect of NPS-1034, alone or in combination with other drugs, on the proliferation and viability of NSCLC cell lines.
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Protocol:
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Cells (e.g., HCC827/GR, HCC827/ER, H820) are seeded at a density of 0.5 x 10⁴ cells per well in 96-well plates and allowed to adhere overnight.
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The culture medium is replaced with a medium containing 1% Fetal Bovine Serum (FBS) and varying concentrations of the test compounds (e.g., NPS-1034, gefitinib, erlotinib).
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Plates are incubated for 72 hours.
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Following incubation, 15 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL) is added to each well, and the plates are incubated for an additional 4 hours to allow for formazan crystal formation.
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The formazan crystals are solubilized by adding 100 µL of a 10% (w/v) SDS solution and incubating for 24 hours.
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The absorbance at 595 nm is measured using a microplate reader to quantify cell viability.[6]
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Western Blotting
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Objective: To assess the phosphorylation status and total protein levels of key signaling molecules (e.g., MET, AXL, Akt, ERK, ROS1) following treatment with NPS-1034.
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Protocol:
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NSCLC cells are treated with specified concentrations of NPS-1034 and/or EGFR-TKIs for a designated period (e.g., 3, 24 hours).
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Cells are lysed, and protein concentrations are determined using a standard assay (e.g., BCA assay).
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Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.
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The membrane is blocked and then incubated with primary antibodies specific for the proteins of interest (e.g., anti-p-MET, anti-MET, anti-p-AXL, anti-AXL, anti-p-Akt, anti-Akt, etc.).
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After washing, the membrane is incubated with a corresponding horseradish peroxidase (HRP)-conjugated secondary antibody.
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The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.
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In Vivo Xenograft Study
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Objective: To evaluate the anti-tumor efficacy of NPS-1034 in a living organism.
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Protocol:
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Six-week-old female SCID (Severe Combined Immunodeficiency) mice are used.
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HCC827/GR cells are injected subcutaneously into the flank of each mouse to establish tumors.
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When tumors reach a palpable size, mice are randomized into treatment groups (e.g., vehicle control, gefitinib, NPS-1034, combination).
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NPS-1034 is administered orally (p.o.) at a specified dose (e.g., 10 mg/kg) daily. Gefitinib is also administered according to its established protocol.
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Tumor dimensions (length and width) are measured regularly (e.g., every 2-3 days) with calipers, and tumor volume is calculated using the formula: (width² x length) / 2.
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At the end of the study, tumors are excised for further analysis, such as immunohistochemistry (IHC) for Ki-67 (proliferation marker) and TUNEL (apoptosis marker).[1][7]
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Caption: General workflow for preclinical evaluation of NPS-1034.
Conclusion
NPS-1034 is a targeted therapeutic agent with a clear and potent mechanism of action against key drivers of acquired resistance in EGFR-mutant NSCLC. By dually inhibiting the MET and AXL receptor tyrosine kinases, it effectively abrogates the bypass signaling pathways that render EGFR TKIs ineffective. Furthermore, its activity against ROS1-rearranged NSCLC highlights its potential as a multi-targeted agent. The robust preclinical data, supported by detailed in vitro and in vivo studies, establishes a strong rationale for the clinical development of NPS-1034 as both a combination therapy to overcome TKI resistance and a potential monotherapy in other molecularly defined NSCLC subtypes.
References
- 1. MET and AXL Inhibitor NPS-1034 Exerts Efficacy against Lung Cancer Cells Resistant to EGFR Kinase Inhibitors Because of MET or AXL Activation | Cancer Research | American Association for Cancer Research [aacrjournals.org]
- 2. researchgate.net [researchgate.net]
- 3. researchgate.net [researchgate.net]
- 4. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. mdpi.com [mdpi.com]
- 6. selleckchem.com [selleckchem.com]
- 7. cancerres.aacrjournals.org [cancerres.aacrjournals.org]
